Cas no 2229000-34-2 (2-{1-(aminooxy)methylcyclopropyl}-4-methylphenol)

• Product Name: 2-{1-(aminooxy)methylcyclopropyl}-4-methylphenol
• CAS No: 2229000-34-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6150107
• PubChem ID: 165765763
• Update Time: 2025-10-28

2-{1-(aminooxy)methylcyclopropyl}-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-{1-(aminooxy)methylcyclopropyl}-4-methylphenol
• EN300-1764842
• 2-{1-[(aminooxy)methyl]cyclopropyl}-4-methylphenol
• 2229000-34-2

• Inchi： 1S/C11H15NO2/c1-8-2-3-10(13)9(6-8)11(4-5-11)7-14-12/h2-3,6,13H,4-5,7,12H2,1H3
• InChI Key： YDWVUNWZLBNRSR-UHFFFAOYSA-N
• SMILES： O(CC1(C2C(=CC=C(C)C=2)O)CC1)N

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-{1-(aminooxy)methylcyclopropyl}-4-methylphenol

Comprehensive Overview of 2-{1-(aminooxy)methylcyclopropyl}-4-methylphenol (CAS No. 2229000-34-2): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 2-{1-(aminooxy)methylcyclopropyl}-4-methylphenol (CAS No. 2229000-34-2) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by a cyclopropyl moiety and an aminooxy functional group, exhibits remarkable stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Researchers and industry professionals frequently search for "2-{1-(aminooxy)methylcyclopropyl}-4-methylphenol uses" or "CAS 2229000-34-2 suppliers," reflecting its growing demand in niche markets.

The molecular architecture of 2-{1-(aminooxy)methylcyclopropyl}-4-methylphenol combines a phenolic ring with a methylcyclopropyl side chain, which enhances its lipophilicity and bioavailability. Such properties are critical in drug design, particularly for targeting enzymes or receptors requiring specific steric interactions. Recent studies highlight its potential as a building block for prodrugs or bioconjugates, aligning with the trending focus on precision medicine and targeted therapies. Queries like "aminooxy compounds in drug development" or "methylphenol derivatives 2024" underscore its relevance in cutting-edge research.

From an industrial perspective, CAS No. 2229000-34-2 is often explored for its role in sustainable chemistry. The cyclopropyl group’s strain energy can facilitate ring-opening reactions, enabling greener synthetic pathways with reduced waste. This aligns with the global push toward green chemistry and circular economy principles, topics dominating forums like the American Chemical Society’s annual meetings. Searches for "eco-friendly chemical intermediates" or "cyclopropyl derivatives applications" further validate this trend.

Analytical challenges associated with 2-{1-(aminooxy)methylcyclopropyl}-4-methylphenol, such as quantification via HPLC or LC-MS, are frequently discussed in technical communities. Optimizing methods for its detection is crucial for quality control in manufacturing, especially given its sensitivity to oxidation. Forums often feature questions like "HPLC method for aminooxy compounds" or "stability of methylphenol derivatives," highlighting practical concerns in handling this compound.

In conclusion, 2-{1-(aminooxy)methylcyclopropyl}-4-methylphenol (CAS No. 2229000-34-2) represents a compelling case study in the intersection of molecular innovation and industrial applicability. Its dual role in advancing pharmaceutical research and supporting sustainable chemistry initiatives ensures its continued prominence. As interest grows in "specialty chemical market trends" and "high-value intermediates," this compound is poised to remain a focal point for scientific and commercial exploration.